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Compound of Interest

Compound Name: Dihydronepetalactone

Cat. No.: B1200969

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the mosquito repellent efficacy of
dihydronepetalactone (DHN), a derivative of nepetalactone found in catnip (Nepeta cataria),
against other commercially available repellents. Drawing upon available experimental data, this
document summarizes quantitative efficacy, details experimental methodologies, and illustrates
the underlying signaling pathway.

Comparative Efficacy of Mosquito Repellents

The following tables summarize the complete protection time and other repellency metrics of
dihydronepetalactone and its precursor, nepetalactone, in comparison to DEET, Picaridin,
and IR3535. Data is compiled from various in vitro and in vivo studies.

Table 1: In Vivo Repellency Data (Human Subjects)
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. . . Complete
Active Concentration Mosquito . Study
. ) Protection
Ingredient (% wiv) Species . Reference
Time (hours)
Dihydronepetala Anopheles
10% , 5.0 [1][2]
ctone (DHN 2) albimanus
Dihydronepetala Anopheles
10% _ 3.5 [1][2]
ctone (DHN 1) albimanus
Anopheles
DEET 10% _ 6.4 [2]
albimanus
Anopheles ~8 (89.2%
DEET 25% ) )
gambiae s.l. protection)
DEET 23.8% Aedes aegypti 5.0 [3]
_ 3.9 (landing); 5.6
DEET 15% Aedes albopictus ] [4]
(probing)
Picaridin 20% Aedes aegypti >6 (field study)
Picaridin 19.2% Anopheles spp. 9.0
Anopheles ~8 (91.9%
IR3535 20% , _
gambiae s.l. protection)
IR3535 20% Aedes aegypti >6 (field study)
Catnip Oil (>95% ) 1-4(>70%
2% Aedes aegypti
Nepetalactone) repellency)
Table 2: In Vitro Repellency Data
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Active Concentrati Mosquito Repellency Result Study
esu

Ingredient on (% wiv) Species Metric Reference

Dihydronepet ] ]
Aedes Time to first ]

alactone 5% ) ~19 minutes [2]
aegypti probe

(DHN 2)

Dihydronepet i i
Aedes Time to first )

alactone 1% ) ~16 minutes [2]
aegypti probe

(DHN 1)
Aedes Time to first ]

DEET 1% ) ~12 minutes [2]
aegypti probe

Dihydronepet o Statistically
Anopheles Reduction in ,

alactone 1% ) equivalent to [2]
albimanus probes

(DHN 1 & 2) DEET & PMD

Statistically
p-Menthane- o )
_ Anopheles Reduction in equivalent to

3,8-diol 1% _ [2]
albimanus probes DHNs &

(PMD)

DEET

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of efficacy studies.

Below are summaries of common experimental protocols cited in the literature for evaluating

mosquito repellents.

In Vitro Repellency Assay (Membrane Feeding System)

This laboratory-based method assesses the ability of a compound to deter mosquitoes from

feeding through a treated membrane.
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Preparation

G"esl compounds (DHN, DEET, etc.) diluted in a solvent (e.g., isopropano@ Collagen or other artificial membrane stretched over a well containing a blood meal mimic (e.g., ATP-saline solulio@

.

Q\pplicalion of test compound solution to the membrane surface

Exposure

@troduction of female mosquitoes (e.g., Aedes aegypti, Anopheles albimanus) into a cage containing the treated membran%

.

E)bservalion period (e.g., 30 minulesD

Data Cgllection

Y
E{ecording the time to the first probe on each membrana *E}ouming the total number of probes on each membrana

Analysis
Y

G{alisﬁcal comparison of probe counts and time to first probe between treated and control membranea
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Preparation & Application

@ecmitmem of human volunteers meeting specific criteria (e.g., age, no known skin conditionsD

i

(Applicalion of a precise volume of the test repellent (e.g., 10% DHN in ethanol) to a defined area of the forearrra (A control arm is treated with the solvent alone)

l

(Drying period (e.g., 30 minutes))<

Exposure
y

Greated and control forearms are inserted into a cage containing a known number of host-seeking female mosquitoe9

:

@xposure occurs for a set duration (e.g., 5 minutes) at regular intervals (e.g., every 30 minutesﬂ

Data Cvllection

G“he number of mosquitoes probing or biting is recorded during each exposure perioa

l

@omplete Protection Time (CPT) is determined as the time from application until the first confirmed bita

Ana\‘ ’ysis

(Slatistical comparison of CPT between different repellents and Concemration@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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